Cas no 132905-83-0 (Carbonic acid, chloromethyl 4-chlorophenyl ester)

Carbonic acid, chloromethyl 4-chlorophenyl ester structure

132905-83-0 structure

Product Name:Carbonic acid, chloromethyl 4-chlorophenyl ester

CAS No:132905-83-0

Molecular Formula:C₈H₆O₃Cl₂

Molecular Weight:221.03744

CID:1231371

PubChem ID:2777825

Carbonic acid, chloromethyl 4-chlorophenyl ester Properties

Names and Identifiers

- Carbonic acid, chloromethyl 4-chlorophenyl ester
- chloromethyl (4-chlorophenyl) carbonate
- 132905-83-0
- chloromethyl(4-chlorophenyl)carbonate
- CS-0247642
- EN300-370896
- chloromethyl 4-chlorophenyl carbonate
- InChIKey： SYPJPQUKKYSYEQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H6Cl2O3/c9-5-12-8(11)13-7-3-1-6(10)2-4-7/h1-4H,5H2
- SMILES： C1=CC(=CC=C1OC(=O)OCCl)Cl

Computed Properties

Exact Mass: 219.96948
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 219.9693994g/mol
Heavy Atom Count: 13
Complexity: 167
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

Carbonic acid, chloromethyl 4-chlorophenyl ester Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01BUE9-50mg	chloromethyl (4-chlorophenyl) carbonate	132905-83-0	95%	50mg	$306.00
Enamine	EN300-370896-0.05g	chloromethyl 4-chlorophenyl carbonate	132905-83-0	95%	0.05g	$205.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1318312-1g	Chloromethyl (4-chlorophenyl) carbonate	132905-83-0	95%	1g	￥10023.00

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6. Ferromagnetic coupling in a dicopper(ii) oxamate complex bridged by carboxylate groups†

Cleverton O. C. da Silveira,Vitor M. M. Barbosa,Willian X. C. Oliveira,Eufrânio N. da Silva Júnior,Fabio F. Ferreira,Emerson F. Pedroso,Cynthia L. M. Pereira CrystEngComm, 2021,23, 1885-1897
7. Index

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9. A new solvent polymeric membrane electrode incorporating poly(N-isopropylacrylamide) as a polymer†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

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